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Compound of Interest

Compound Name: 2-Methoxybiphenyl!

Cat. No.: B167064

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxybiphenyl, with the Chemical Abstracts Service (CAS) number 86-26-0, is an
aromatic organic compound. Structurally, it consists of a biphenyl backbone with a methoxy
group substituted at the 2-position. This compound serves as a key intermediate in various
organic syntheses, including the preparation of pharmaceuticals and agrochemicals.[1] Its
physicochemical properties and reactivity are of significant interest to researchers in medicinal
chemistry and materials science. This guide provides a comprehensive overview of the core
properties, synthesis, spectral data, and known biological and toxicological information for 2-
Methoxybiphenyl.

Physicochemical Properties

2-Methoxybiphenyl is a colorless to pale yellow liquid or solid, its physical state being
dependent on purity and ambient temperature.[1] It is characterized by its solubility in many
organic solvents and limited solubility in water.[1] A summary of its key physicochemical
properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Methoxybiphenyl
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Property Value Reference
CAS Number 86-26-0 [2]
Molecular Formula C13H120 [2]
Molecular Weight 184.23 g/mol [1]
Colorless to pale yellow liquid
Appearance , [1]
or solid
Melting Point 30-33 °C [1]
Boiling Point 274 °C [1]
Density 1.023 g/mL at 25 °C [1]
Refractive Index (n2°/D) 1.61 [1]
N Soluble in toluene; Insoluble in
Solubility [1]
water
LogP (estimated) 3.791 [1]

Synthesis

2-Methoxybiphenyl is commonly synthesized via the methylation of 2-phenylphenol. A detailed
experimental protocol for this synthesis is provided below.

Experimental Protocol: Synthesis of 2-Methoxybiphenyl
from 2-Phenylphenol

This protocol is based on the Williamson ether synthesis, where the hydroxyl group of 2-
phenylphenol is deprotonated by a base to form a phenoxide, which then acts as a nucleophile
to attack a methylating agent, such as dimethyl sulfate.

Materials and Equipment:
e 2-Phenylphenol

e Potassium carbonate (anhydrous)
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Dimethyl sulfate

Acetone (dried)

Hexanes

Ethyl acetate (EtOAC)

500 mL two-necked round-bottomed flask
Magnetic stirrer and stir bar
Dropping funnel

Reflux condenser

Heating mantle

Rotary evaporator

Filtration apparatus

Silica gel for column chromatography

Thin-layer chromatography (TLC) plates and chamber

Nitrogen or Argon gas supply

Workflow Diagram for the Synthesis of 2-Methoxybiphenyl:
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Reaction Setup

Charge flask with 2-phenylphenol and K2CO3

l

Evacuate and backfill with N2

l

Add dried acetone

Reaition

Add dimethyl sulfate dropwise at room temperature

l

Heat to 75 °C and stir for 16 h

l

Monitor reaction by TLC

Work-up aniPurification

Cool to room temperature

l

Filter to remove solids

l

Concentrate filtrate via rotary evaporation

l

Purify by flash column chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b167064?utm_src=pdf-custom-synthesis
https://www.atlantis-press.com/proceedings/iconetos-20/125955693
https://www.atlantis-press.com/proceedings/iconetos-20/125955693
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://www.benchchem.com/product/b167064#2-methoxybiphenyl-cas-number-86-26-0-properties
https://www.benchchem.com/product/b167064#2-methoxybiphenyl-cas-number-86-26-0-properties
https://www.benchchem.com/product/b167064#2-methoxybiphenyl-cas-number-86-26-0-properties
https://www.benchchem.com/product/b167064#2-methoxybiphenyl-cas-number-86-26-0-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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